Cas no 861315-06-2 (6-Amino-3-chloro-2-methylphenol)

6-Amino-3-chloro-2-methylphenol is a specialized aromatic compound featuring both amino and chloro functional groups on a methyl-substituted phenol backbone. This structure lends it utility as an intermediate in organic synthesis, particularly in the production of dyes, pharmaceuticals, and agrochemicals. The presence of reactive sites—amine and hydroxyl groups—enables selective functionalization, while the chloro substituent enhances electrophilic reactivity. Its stability under controlled conditions and compatibility with various coupling reactions make it a valuable building block for heterocyclic and fine chemical synthesis. The compound is typically handled under inert conditions to preserve its reactivity and purity.

6-Amino-3-chloro-2-methylphenol structure

861315-06-2 structure

Product name:6-Amino-3-chloro-2-methylphenol

CAS No:861315-06-2

MF:C₇H₈ClNO

MW:157.597520828247

CID:5712763

PubChem ID:18345415

6-Amino-3-chloro-2-methylphenol Chemical and Physical Properties

Names and Identifiers

- 861315-06-2
- 6-amino-3-chloro-2-methylphenol
- EN300-1296003
- SCHEMBL3789515
- Phenol, 6-amino-3-chloro-2-methyl-
- 6-Amino-3-chloro-2-methylphenol
- Inchi： 1S/C7H8ClNO/c1-4-5(8)2-3-6(9)7(4)10/h2-3,10H,9H2,1H3
- InChI Key： NSQGPNQIOIVSGQ-UHFFFAOYSA-N
- SMILES： C1(O)=C(N)C=CC(Cl)=C1C

Computed Properties

Exact Mass: 157.0294416g/mol
Monoisotopic Mass: 157.0294416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.331±0.06 g/cm3(Predicted)
Melting Point: 102 °C
Boiling Point: 265.5±40.0 °C(Predicted)
pka: 9.14±0.15(Predicted)

6-Amino-3-chloro-2-methylphenol Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1296003-100mg	6-amino-3-chloro-2-methylphenol	861315-06-2	100mg	$741.0	2023-09-30
Enamine	EN300-1296003-50mg	6-amino-3-chloro-2-methylphenol	861315-06-2	50mg	$707.0	2023-09-30
Enamine	EN300-1296003-2500mg	6-amino-3-chloro-2-methylphenol	861315-06-2	2500mg	$1650.0	2023-09-30
Enamine	EN300-1296003-10000mg	6-amino-3-chloro-2-methylphenol	861315-06-2	10000mg	$3622.0	2023-09-30
Enamine	EN300-1296003-1.0g	6-amino-3-chloro-2-methylphenol	861315-06-2	1g	$0.0	2023-06-06
Enamine	EN300-1296003-1000mg	6-amino-3-chloro-2-methylphenol	861315-06-2	1000mg	$842.0	2023-09-30
Enamine	EN300-1296003-5000mg	6-amino-3-chloro-2-methylphenol	861315-06-2	5000mg	$2443.0	2023-09-30
Enamine	EN300-1296003-500mg	6-amino-3-chloro-2-methylphenol	861315-06-2	500mg	$809.0	2023-09-30
Enamine	EN300-1296003-250mg	6-amino-3-chloro-2-methylphenol	861315-06-2	250mg	$774.0	2023-09-30

6-Amino-3-chloro-2-methylphenol Related Literature

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Shilong Wang,Yuanyuan Zhang,Guixin Liu,Hui Xu,Lijuan Song,Jinchun Chen,Jiazhu Li,Zhen Zhang Org. Chem. Front., 2021,8, 599-604
2. Synthesis and photoluminescence properties of novel core–shell–shell SiO2@CePO4:Tb@SiO2 submicro-spheres†

Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
3. Wide channel dielectrophoresis-based particle exchanger with electrophoretic diffusion compensation

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4. Synthesis of architecturally well-defined nanogels viaRAFT polymerization for potential bioapplications

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5. Synthesis of alloy AuCu nanoparticles with the L10 structure in an ionic liquid using sputter deposition

Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194

Related Categories

Additional information on 6-Amino-3-chloro-2-methylphenol

Comprehensive Overview of 6-Amino-3-chloro-2-methylphenol (CAS No. 861315-06-2): Properties, Applications, and Industry Insights

6-Amino-3-chloro-2-methylphenol (CAS No. 861315-06-2) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemical synthesis. This chlorinated aminophenol derivative features a unique molecular structure, combining an amino group (–NH₂) and a chloro substituent (–Cl) on a methyl-substituted phenol backbone. Its chemical formula, C₇H₈ClNO, and molecular weight of 157.6 g/mol make it a critical intermediate in fine chemical manufacturing.

In recent years, the demand for high-purity phenolic intermediates like 6-Amino-3-chloro-2-methylphenol has surged, driven by advancements in drug discovery and crop protection formulations. Researchers and industry professionals frequently search for terms such as "synthesis of 6-Amino-3-chloro-2-methylphenol," "CAS 861315-06-2 suppliers," and "applications of chlorinated phenols," reflecting its growing relevance. The compound’s stability under controlled conditions and compatibility with cross-coupling reactions further enhance its utility.

From a synthetic chemistry perspective, 6-Amino-3-chloro-2-methylphenol serves as a precursor for heterocyclic compounds and azo dyes. Its amino and chloro functional groups enable selective modifications, making it valuable for constructing complex molecules. For instance, it is employed in the development of antimicrobial agents and photoactive materials, aligning with trends in green chemistry and sustainable manufacturing.

The physicochemical properties of CAS 861315-06-2 include a melting range of 120–125°C and moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO). These traits facilitate its use in laboratory-scale reactions and industrial processes. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, a key concern for buyers seeking GMP-grade intermediates.

Environmental and regulatory considerations also shape the discourse around 6-Amino-3-chloro-2-methylphenol. While not classified as hazardous under standard guidelines, proper handling protocols are recommended to minimize exposure. Industry forums often discuss "safe storage of aminophenol derivatives" and "eco-friendly disposal methods," highlighting the compound’s alignment with ESG (Environmental, Social, and Governance) standards.

In conclusion, 6-Amino-3-chloro-2-methylphenol (CAS No. 861315-06-2) exemplifies the intersection of innovation and practical utility in modern chemistry. Its role in advancing life sciences and material engineering ensures sustained interest, while its adaptable structure promises future breakthroughs. For researchers and procurement specialists, understanding its multifunctional applications and market dynamics is essential to leveraging its full potential.